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Compound of Interest

Compound Name: 3-Chloro-5-methoxypyridazine

Cat. No.: B155678 Get Quote

CAS Number: 123696-02-6

This technical guide provides a comprehensive overview of 3-Chloro-5-methoxypyridazine, a

heterocyclic compound of interest to researchers, scientists, and professionals in drug

development and agrochemical synthesis. This document outlines its chemical and physical

properties, detailed experimental protocols for its synthesis, and its applications as a chemical

intermediate.

Chemical and Physical Properties
3-Chloro-5-methoxypyridazine is a substituted pyridazine ring system. The strategic

placement of the chloro and methoxy groups makes it a versatile building block in organic

synthesis. It typically appears as a colorless to light yellow liquid with a faint odor and is soluble

in organic solvents with limited solubility in water.[1]

Table 1: Physicochemical Properties of 3-Chloro-5-
methoxypyridazine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b155678?utm_src=pdf-interest
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Chloro_5_fluoro_2_methoxypyridine_in_Agrochemical_Synthesis.pdf
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/product/b155678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 123696-02-6 [2][3][4]

Molecular Formula C₅H₅ClN₂O [2][3]

Molecular Weight 144.56 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 285 °C [3]

Flash Point 126 °C [3]

Density 1.292 g/cm³ [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 3-Chloro-5-
methoxypyridazine. Below are key data points obtained from ¹H NMR and Mass

Spectrometry.

Table 2: Spectroscopic Data for 3-Chloro-5-
methoxypyridazine

Spectrum Type Data Reference(s)

¹H NMR

Solvent: DMSO-d₆ (400

MHz)Chemical Shifts (δ ppm):

3.944 (s, 3H, -OCH₃), 7.531 (d,

1H), 8.991 (d, 1H)

[2]

Mass Spectrometry
Method: ESIposm/z: 145

[M+H]⁺
[2]

Predicted MS Adducts
[M+H]⁺: 145.01631[M+Na]⁺:

166.99825[M-H]⁻: 143.00175
[5]

Synthesis and Experimental Protocols
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3-Chloro-5-methoxypyridazine can be synthesized via several routes. The following protocols

detail two common laboratory-scale methods, starting from commercially available precursors.

Protocol 1: Synthesis from 3,5-Dichloropyridazine
This method involves a nucleophilic aromatic substitution reaction where one chlorine atom of

3,5-dichloropyridazine is selectively replaced by a methoxy group.

Experimental Workflow:
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Reaction Setup

Reaction

Workup & Isolation

3,5-Dichloropyridazine

Reaction Vessel

Methanol (MeOH) Sodium Methoxide (5.4M in MeOH)

Stir at 90°C for 1 hour

Quench with H₂O

Extract with Ethyl Acetate (EtOAc)

Wash Organic Phase
(KHSO₄, NaHCO₃, Brine)

Dry over MgSO₄

Concentrate in vacuo

3-Chloro-5-methoxypyridazine
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Reaction Setup

Reaction

Workup & Purification

5-Methoxypyridazin-3(2H)-one

Reaction Vessel

Phosphoryl chloride (POCl₃)

Stir at 100°C for 10 min

Pour into ice water

Adjust pH to alkaline (Na₂CO₃)

Extract with Ether

Dry over MgSO₄

Concentrate under reduced pressure

Recrystallize from 1,2-dichloroethane

3-Chloro-5-methoxypyridazine
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Drug Discovery Workflow

3-Chloro-5-methoxypyridazine
(Starting Material)

Chemical Modification
(e.g., Suzuki, Buchwald-Hartwig coupling)

Versatile
Scaffold Library of Novel

Pyridazine Derivatives
High-Throughput

Screening
Hit Identification &
Lead Optimization Preclinical Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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